Cas no 1504282-47-6 (3-Hexanol, 1-amino-2,2,5-trimethyl-)
3-Hexanol, 1-amino-2,2,5-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Hexanol, 1-amino-2,2,5-trimethyl-
- 1-Amino-2,2,5-trimethylhexan-3-ol
-
- Inchi: 1S/C9H21NO/c1-7(2)5-8(11)9(3,4)6-10/h7-8,11H,5-6,10H2,1-4H3
- InChI Key: BKTDZOHIQKWPRL-UHFFFAOYSA-N
- SMILES: C(N)C(C)(C)C(O)CC(C)C
3-Hexanol, 1-amino-2,2,5-trimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01076029-1g |
1-Amino-2,2,5-trimethylhexan-3-ol |
1504282-47-6 | 95% | 1g |
¥3220.0 | 2023-04-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01076029-5g |
1-Amino-2,2,5-trimethylhexan-3-ol |
1504282-47-6 | 95% | 5g |
¥9352.0 | 2023-04-10 | |
| Enamine | EN300-682511-0.05g |
1-amino-2,2,5-trimethylhexan-3-ol |
1504282-47-6 | 95.0% | 0.05g |
$468.0 | 2025-03-12 | |
| Enamine | EN300-682511-0.1g |
1-amino-2,2,5-trimethylhexan-3-ol |
1504282-47-6 | 95.0% | 0.1g |
$490.0 | 2025-03-12 | |
| Enamine | EN300-682511-0.25g |
1-amino-2,2,5-trimethylhexan-3-ol |
1504282-47-6 | 95.0% | 0.25g |
$513.0 | 2025-03-12 | |
| Enamine | EN300-682511-0.5g |
1-amino-2,2,5-trimethylhexan-3-ol |
1504282-47-6 | 95.0% | 0.5g |
$535.0 | 2025-03-12 | |
| Enamine | EN300-682511-1.0g |
1-amino-2,2,5-trimethylhexan-3-ol |
1504282-47-6 | 95.0% | 1.0g |
$557.0 | 2025-03-12 | |
| Enamine | EN300-682511-2.5g |
1-amino-2,2,5-trimethylhexan-3-ol |
1504282-47-6 | 95.0% | 2.5g |
$1089.0 | 2025-03-12 | |
| Enamine | EN300-682511-5.0g |
1-amino-2,2,5-trimethylhexan-3-ol |
1504282-47-6 | 95.0% | 5.0g |
$1614.0 | 2025-03-12 | |
| Enamine | EN300-682511-10.0g |
1-amino-2,2,5-trimethylhexan-3-ol |
1504282-47-6 | 95.0% | 10.0g |
$2393.0 | 2025-03-12 |
3-Hexanol, 1-amino-2,2,5-trimethyl- Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3-Hexanol, 1-amino-2,2,5-trimethyl-
Introduction to 3-Hexanol, 1-amino-2,2,5-trimethyl- (CAS No. 1504282-47-6) and Its Emerging Applications in Chemical and Biomedical Research
The compound 3-Hexanol, 1-amino-2,2,5-trimethyl-, identified by the Chemical Abstracts Service Number (CAS No.) 1504282-47-6, represents a fascinating molecule with significant potential in the realms of organic synthesis and biomedical applications. This terpene derivative, characterized by its unique structural motifs—including a tertiary amine functionality and a highly branched isopropyl group at the 2-position—has garnered attention for its versatile reactivity and functional utility. The presence of these distinct chemical features not only makes it a valuable building block in synthetic chemistry but also positions it as a candidate for further exploration in drug discovery and therapeutic development.
Recent advancements in the field of medicinal chemistry have highlighted the importance of structurally diverse compounds in addressing complex biological targets. The 1-amino- moiety in 3-Hexanol, 1-amino-2,2,5-trimethyl- serves as a versatile handle for further functionalization, enabling the attachment of pharmacophores or bioactive groups through classical amide bond formation or other covalent linkages. This adaptability has been leveraged in the design of novel ligands targeting enzymes such as kinases or proteases, which play pivotal roles in various pathological conditions. Moreover, the branched isopropyl substituents contribute to steric hindrance around the reactive sites, potentially modulating binding affinity and selectivity—a critical consideration in drug design.
One of the most compelling aspects of this compound is its potential application in the synthesis of chiral auxiliaries or catalysts. The asymmetric induction afforded by such derivatives has been increasingly utilized in enantioselective transformations, where achieving high enantiomeric purity is paramount for pharmaceutical applications. Researchers have demonstrated that derivatives of 3-Hexanol, 1-amino-2,2,5-trimethyl- can serve as effective ligands or substrates in transition-metal-catalyzed reactions, facilitating the construction of complex cyclic frameworks with high diastereoselectivity. These achievements underscore the compound's role as a cornerstone in modern synthetic methodologies.
In parallel, investigations into the biochemical properties of 3-Hexanol, 1-amino-2,2,5-trimethyl- have revealed intriguing interactions with biological systems. Preliminary studies suggest that certain derivatives exhibit modulatory effects on neurotransmitter receptors or ion channels, hinting at their potential utility in neuropharmacological research. While comprehensive pharmacological evaluation is still underway, these findings align with broader trends in natural product-inspired drug discovery—where structurally complex molecules often exhibit multifaceted biological activities. The tertiary amine functionality is particularly noteworthy here, as it can engage with both hydrophilic and lipophilic environments within biological membranes.
The synthesis of 3-Hexanol, 1-amino-2,2,5-trimethyl- itself presents an interesting challenge due to its stereogenic centers and functional group compatibility. Modern synthetic strategies often employ biocatalytic approaches or transition-metal-catalyzed cross-coupling reactions to construct its core scaffold efficiently. For instance, enzymatic desymmetrization has been explored as a means to introduce chirality selectively—a strategy that aligns with green chemistry principles by minimizing waste and energy consumption. These synthetic advances not only enhance accessibility but also provide insights into scalable production methods suitable for industrial applications.
Looking ahead, the future directions for research involving 3-Hexanol, 1-amino-2,2,5-trimethyl- are manifold. One promising avenue lies in its incorporation into drug-like libraries designed for high-throughput screening (HTS) campaigns. By systematically varying substituents around its core structure while retaining key pharmacophoric elements (1-amino- group), researchers can generate libraries rich in diversity yet constrained by known bioactivity patterns. Such libraries are instrumental in identifying lead compounds for further optimization—a process that benefits from computational modeling to predict binding affinities and metabolic stability.
Another exciting prospect is the exploration of this compound's role in materials science applications beyond traditional organic synthesis. For example, its rigid yet flexible backbone could make it an attractive candidate for polymerizable monomers or additives that impart unique mechanical properties to materials used in biomedicine or electronics. The ability to tune solubility through derivatization further broadens its applicability here; water-soluble analogs might find use as surfactants or stabilizers in formulations requiring controlled release profiles.
The integration of computational chemistry into studies on 3-Hexanol, 1-amino, 2,2,5-trimethyl--(CAS No., 1504282–47–6) has accelerated progress significantly over recent years. Molecular dynamics simulations combined with quantum mechanical calculations allow researchers to dissect complex reaction mechanisms at an atomic level while predicting how small changes to structure will influence physicochemical properties like solubility or binding kinetics. This synergy between theory and experiment ensures that experimental efforts are guided by predictive power derived from established principles—reducing trial-and-error approaches inherent when relying solely on empirical data.
In conclusion,3-Hexanol, 1-amino, 2,2,5-trimethyl--(CAS No., 1504282–47–6) stands out as a multifaceted compound with deep roots both within synthetic organic chemistry and emerging biomedical research areas。 Its unique structural features provide fertile ground for innovation across disciplines—from designing novel therapeutics targeting neurological disorders to developing advanced materials with tailored functionalities。 As methodologies evolve toward more sustainable practices(such as biocatalysis)and computational tools become increasingly sophisticated,the potential applications for this versatile molecule promise only to expand—solidifying its importance among researchers worldwide who seek breakthrough solutions grounded solidly upon molecular understanding。
1504282-47-6 (3-Hexanol, 1-amino-2,2,5-trimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)